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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bromoacetic acid-d3, a

deuterated analog of bromoacetic acid. This document consolidates critical data, experimental

methodologies, and its applications in research, with a focus on its role as an internal standard

and a metabolic tracer.

Core Properties of Bromoacetic Acid-d3
Bromoacetic acid-d3 is a stable, isotopically labeled version of bromoacetic acid where the

three hydrogen atoms have been replaced with deuterium. This substitution provides a distinct

mass signature, making it an invaluable tool in mass spectrometry-based analytical methods.

Physical and Chemical Data
The following table summarizes the key quantitative properties of Bromoacetic acid-d3.
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Property Value

CAS Number 14341-48-1

Molecular Formula C₂D₃BrO₂

Molecular Weight 141.97 g/mol [1]

Isotopic Purity ≥98 atom % D[2][3]

Chemical Purity ≥98%

Physical Form Solid[2][4]

Color Colorless to yellow[4]

Melting Point 47-49 °C[2][4]

Boiling Point 208 °C[2][4]

Water Solubility Soluble[4]

InChI Key KDPAWGWELVVRCH-RIAYTAFFSA-N[2]

Safety and Handling
Bromoacetic acid-d3 is classified as a hazardous substance and requires careful handling in

a laboratory setting.

Hazard Statement Precautionary Statement

Fatal if swallowed or in contact with skin.[4][5]
Wear protective gloves, clothing, eye, and face

protection.[4][5]

Toxic if inhaled.[4][5]
Avoid breathing

dust/fume/gas/mist/vapors/spray.[4][5]

Causes severe skin burns and eye damage.[4]

[5]

If swallowed, rinse mouth. Do NOT induce

vomiting.[4][5]

May cause an allergic skin reaction.[4][5]
Store in a well-ventilated place. Keep container

tightly closed.[6]
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Experimental Protocols
This section details the methodologies for the synthesis of Bromoacetic acid-d3 and its

applications in scientific research.

Synthesis of Bromoacetic Acid-d3
A plausible and widely used method for the synthesis of α-bromo carboxylic acids is the Hell-

Volhard-Zelinsky (HVZ) reaction.[7][8] This reaction can be adapted to produce Bromoacetic
acid-d3 by using deuterated acetic acid (acetic acid-d4) as the starting material.

Reaction: BrCD₂COOD + Br₂ (with red phosphorus catalyst) → Br₂CDCOBr + HBr, followed by

hydrolysis.

Experimental Protocol:

Reagents and Materials:

Acetic acid-d4 (CD₃COOD)

Red phosphorus (catalyst)

Bromine (Br₂)

Anhydrous conditions

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a mixture

of acetic acid-d4 and a catalytic amount of red phosphorus is prepared.

The mixture is heated to reflux.

Bromine is added dropwise to the refluxing mixture. The reaction is initiated by the

formation of phosphorus tribromide in situ, which then converts the carboxylic acid to an

acyl bromide.[3]

The acyl bromide enolizes, and the enol form is then brominated at the α-position.[3]
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After the addition of bromine is complete, the reaction mixture is refluxed until the color of

bromine disappears.

The reaction is then carefully quenched with water to hydrolyze the α-bromo acyl bromide

to Bromoacetic acid-d3.[3]

The final product can be purified by distillation or recrystallization.

Synthesis Workflow for Bromoacetic Acid-d3 via HVZ Reaction

Reactants

Reaction Steps Product
Acetic Acid-d4

Refluxing MixtureRed Phosphorus

Bromine

Dropwise Addition of Bromine Continued Reflux Hydrolysis Bromoacetic Acid-d3

Click to download full resolution via product page

Synthesis of Bromoacetic acid-d3.

Application as an Internal Standard in LC-MS
Bromoacetic acid-d3 is an ideal internal standard for the quantification of bromoacetic acid

and other haloacetic acids in environmental and biological samples using liquid

chromatography-mass spectrometry (LC-MS).[9][10]

Experimental Protocol (Analysis of Haloacetic Acids in Water):

Sample Preparation:

Collect water samples in amber glass bottles.

Quench any residual chlorine with ammonium chloride.
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Fortify a known volume of the sample with a precise amount of Bromoacetic acid-d3
solution to a final concentration within the calibration range (e.g., 10 µg/L).[9]

LC-MS Analysis:

Chromatography: Perform separation on a suitable reversed-phase column (e.g., C18)

with a gradient elution using a mobile phase of acidified water and an organic solvent like

methanol or acetonitrile.

Mass Spectrometry: Utilize a triple quadrupole mass spectrometer operating in negative

electrospray ionization (ESI) mode. Monitor the specific precursor-to-product ion

transitions for both the analyte (bromoacetic acid) and the internal standard (Bromoacetic
acid-d3).

Quantification:

Generate a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration in a series of standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.

Workflow for Bromoacetic Acid-d3 as an Internal Standard in LC-MS

Water Sample Collection Chlorine Quenching Spiking with Bromoacetic Acid-d3 LC-MS/MS Analysis Data Processing Quantification

Workflow for Metabolic Tracing with Bromoacetic Acid-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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